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Compound of Interest

Compound Name: 3,4-Difluorobenzaldehyde

Cat. No.: B020872 Get Quote

An In-depth Technical Guide to 3,4-
Difluorobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3,4-Difluorobenzaldehyde (CAS No.

34036-07-2), a key intermediate in organic synthesis. Its unique electronic properties,

stemming from the two fluorine substituents on the aromatic ring, make it a valuable building

block in the development of pharmaceuticals, agrochemicals, and advanced materials.[1]

Core Properties
3,4-Difluorobenzaldehyde is a colorless to light yellow liquid at room temperature.[1] The

fluorine atoms significantly influence the reactivity of both the aromatic ring and the aldehyde

functional group, making it a versatile reagent in various chemical transformations.[1]

Physical and Chemical Properties
The fundamental physical and chemical data for 3,4-Difluorobenzaldehyde are summarized

below. This data is essential for reaction planning, safety assessments, and purification

procedures.
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Property Value Source(s)

Molecular Formula C₇H₄F₂O [1][2][3]

Molecular Weight 142.10 g/mol [1][2][3]

Appearance Colorless to light yellow liquid [1]

Density 1.288 g/mL at 25 °C [1][2]

Boiling Point
80-82 °C at 22.7 hPa; 53-55

°C at 15 mmHg
[1][4]

Flash Point 69 °C (156.2 °F) - DIN 51758 [2]

Refractive Index n20/D 1.500 [1][2]

CAS Number 34036-07-2 [1][2][3]

Spectroscopic Data
Spectroscopic analysis is critical for structure confirmation and purity assessment. Key spectral

data are available from various sources.

Technique Data Highlights Source(s)

¹H NMR
Spectra available for

reference.
[3][5]

¹³C NMR
Spectra available for

reference.
[3][6][7]

Mass Spectrometry
Data available for molecular

weight confirmation.
[5]

Infrared (IR)
Spectra available for functional

group identification.
[5][8]

Synthesis and Experimental Protocols
The synthesis of 3,4-Difluorobenzaldehyde can be achieved through several routes. The

selection of a specific method often depends on the availability of starting materials, desired
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scale, and safety considerations.

Grignard Exchange Reaction (High-Yield Method)
A common and effective method involves a Grignard exchange reaction, which avoids the

issues associated with the direct formation of a Grignard reagent from 3,4-

difluorobromobenzene.[9][10]

Reaction Scheme:

Preparation of Isopropylmagnesium Chloride (Grignard Reagent).

Grignard exchange reaction between 3,4-difluorobromobenzene and isopropylmagnesium

chloride.

Formylation of the resulting aryl Grignard reagent with N,N-Dimethylformamide (DMF).

Aqueous workup and purification.

Detailed Experimental Protocol:

Step 1: Grignard Reagent Preparation: Magnesium turnings, a crystal of iodine, and

tetrahydrofuran (THF) are added to a nitrogen-flushed, flame-dried flask.[9] A small amount

of 2-chloropropane is added to initiate the reaction. The remaining 2-chloropropane,

dissolved in THF, is then added dropwise while maintaining a controlled temperature (e.g.,

30-40°C) to form isopropylmagnesium chloride.[10]

Step 2: Grignard Exchange and Formylation: The prepared Grignard reagent is cooled to a

low temperature (0-10°C).[9][10] A solution of 3,4-difluorobromobenzene in THF is then

added dropwise.[9][10] After the exchange is complete, a solution of N,N-Dimethylformamide

(DMF) in THF is added dropwise at the same low temperature.[9][10]

Step 3: Workup and Purification: The reaction is quenched by the slow addition of water,

followed by acidification with hydrochloric acid to a pH of approximately 4.[4] The product is

then extracted with a suitable organic solvent (e.g., toluene).[4] The combined organic layers

are washed with brine, dried, and concentrated under reduced pressure.[4] The crude
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product is purified by vacuum distillation to yield 3,4-Difluorobenzaldehyde with high purity

(>99.5%).[4]

Starting Materials

Synthesis Protocol Final Product

3,4-Difluorobromobenzene

Grignard Exchange
(0-10 °C)

Mg, 2-Chloropropane, THF
Prepare Grignard Reagent

(Isopropylmagnesium Chloride)

DMF

Formylation
(0-10 °C)

Aqueous Workup
(HCl Quench)

Extraction & Purification
(Vacuum Distillation)

3,4-Difluorobenzaldehyde

Click to download full resolution via product page

Caption: High-yield synthesis workflow for 3,4-Difluorobenzaldehyde.

Friedel-Crafts Type Reaction
An alternative method involves the direct formylation of 1,2-difluorobenzene.[11]

Detailed Experimental Protocol:

A mixture of 1,2-difluorobenzene and anhydrous aluminum chloride in methylene chloride is

cooled in an ice bath.[11]

Dichloromethyl methyl ether is added dropwise, leading to a vigorous evolution of HCl gas.

[11]

After the addition, the mixture is stirred at room temperature and then quenched by

decanting into ice water.[11]
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The organic layer is separated, washed with a saturated potassium carbonate solution until

neutral, dried over magnesium sulfate, and distilled to yield the final product.[11]

Applications in Drug Development and Organic
Synthesis
3,4-Difluorobenzaldehyde is a crucial building block in medicinal chemistry and organic

synthesis due to the enhanced reactivity conferred by its fluorine substituents.[1]

Pharmaceutical Intermediate: It serves as a key intermediate in the synthesis of various

pharmaceuticals, including anti-cancer and anti-inflammatory agents.[1] The presence of

fluorine can improve metabolic stability, binding affinity, and bioavailability of the final drug

molecule.

Agrochemical Synthesis: The compound is used in the creation of advanced pesticides and

herbicides.[1]

Material Science: It is employed in formulating specialty polymers and fluorescent dyes.[1]

Organic Synthesis: Its electrophilic nature is exploited in reactions like aldol condensations

and Wittig reactions to build complex molecular architectures.[1][12] For example, it has

been used in the synthesis of 3-benzylidene 20,29-dihydrobetulinic acid derivatives, which

have been investigated as potential anti-angiogenic agents.[13]

3,4-Difluorobenzaldehyde
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Caption: Key application areas of 3,4-Difluorobenzaldehyde.

Safety and Handling
Proper handling of 3,4-Difluorobenzaldehyde is essential in a laboratory or industrial setting.

It is classified as a combustible liquid and can cause skin and serious eye irritation.[2][3][14]

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H317 (May

cause an allergic skin reaction), H319 (Causes serious eye irritation), H412 (Harmful to

aquatic life with long lasting effects).[2]

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including gloves and eye/face

protection.[2][14]

Use only in a well-ventilated area.[14]

Keep away from heat, sparks, open flames, and hot surfaces.[14][15]

Store in a cool, dry, and well-ventilated place with the container tightly closed.[14][15]

In case of fire: Use carbon dioxide, dry chemical, or foam for extinction.[14]

Disposal: Dispose of contents and container to an approved waste disposal plant.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 3,4-Difluorobenzaldehyde 97 34036-07-2 [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b020872?utm_src=pdf-body
https://www.benchchem.com/product/b020872?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/265160
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Difluorobenzaldehyde
https://www.fishersci.com/store/msds?partNumber=AC271300050&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/product/aldrich/265160
https://www.sigmaaldrich.com/SG/en/product/aldrich/265160
https://www.fishersci.com/store/msds?partNumber=AC271300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC271300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC271300050&countryCode=US&language=en
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-CN-Site/en_US/-/CNY/ShowDocument-File?ProductSKU=MDA_CHEM-814714&DocumentType=MSD&DocumentId=814714_SDS_CY_EN.PDF&DocumentUID=573273&Language=EN&Country=CY&Origin=PDP&Display=inline
https://www.fishersci.com/store/msds?partNumber=AC271300050&countryCode=US&language=en
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-CN-Site/en_US/-/CNY/ShowDocument-File?ProductSKU=MDA_CHEM-814714&DocumentType=MSD&DocumentId=814714_SDS_CY_EN.PDF&DocumentUID=573273&Language=EN&Country=CY&Origin=PDP&Display=inline
https://www.fishersci.com/store/msds?partNumber=AC271300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC271300050&countryCode=US&language=en
https://www.benchchem.com/product/b020872?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/27241
https://www.sigmaaldrich.com/SG/en/product/aldrich/265160
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. 3,4-Difluorobenzaldehyde | C7H4F2O | CID 588088 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. echemi.com [echemi.com]

5. 3,4-Difluorobenzaldehyde(34036-07-2) 1H NMR spectrum [chemicalbook.com]

6. spectrabase.com [spectrabase.com]

7. spectrabase.com [spectrabase.com]

8. 3,4-Difluorobenzaldehyde, 96% | Fisher Scientific [fishersci.ca]

9. CN105859536B - A kind of preparation method of 3,4- difluorobenzaldehydes - Google
Patents [patents.google.com]

10. Method for preparing 3, 4-difluorobenzaldehyde - Eureka | Patsnap
[eureka.patsnap.com]

11. Synthesis routes of 3,4-Difluorobenzaldehyde [benchchem.com]

12. ossila.com [ossila.com]

13. 3,4-Difluorobenzaldehyde 97 34036-07-2 [sigmaaldrich.com]

14. fishersci.com [fishersci.com]

15. merckmillipore.com [merckmillipore.com]

To cite this document: BenchChem. [Physical and chemical properties of 3,4-
Difluorobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020872#physical-and-chemical-properties-of-3-4-
difluorobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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